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Compound of Interest

Compound Name: 3-O-Methyl-D-glucose-13C

Cat. No.: B12399043

For researchers, scientists, and drug development professionals, ensuring safe handling and
proper disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for 3-O-Methyl-D-glucose-13C, a stable isotope-labeled compound.
While not classified as a hazardous substance, its toxicological properties have not been fully
investigated, necessitating adherence to standard laboratory safety protocols.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure. The
following table summarizes the recommended PPE for handling 3-O-Methyl-D-glucose-13C.
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PPE Category

Item

Specifications & Use

Hand Protection

Disposable Nitrile Gloves

Minimum requirement for
incidental contact. For tasks
with a higher risk of exposure,
consider double-gloving.
Change gloves immediately if

contaminated.[1][2]

Eye Protection

Safety Glasses with Side
Shields

Minimum requirement for
working with or around the
material.[1][3] Must adhere to
ANSI z87.1 standards.[1]

Face Protection

Face Shield

Recommended in addition to
safety glasses when there is a
significant risk of splashing,
such as when preparing
solutions.[1][3][4]

Body Protection

Laboratory Coat

A full-length lab coat is
required to protect skin and
clothing from potential
splashes.[1][3]

Foot Protection

Closed-Toe Shoes

Required to prevent injury from

spills or dropped items.[1]

Respiratory Protection

Dust Mask or Respirator

Required when handling the
solid form if dust is generated
and adequate ventilation is not
available.[1][5]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is critical for minimizing risk and ensuring experimental integrity.

1. Pre-Handling Preparations:
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Hazard Assessment: Before beginning work, conduct a thorough risk assessment for the
entire experimental procedure.

Gather Materials: Ensure all necessary PPE, handling equipment (e.g., spatulas, weigh
boats), and labeled waste containers are readily accessible.[1]

. Handling the Solid Compound:
Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: Carefully weigh the desired amount of 3-O-Methyl-D-glucose-13C in a well-
ventilated area or under a chemical fume hood to minimize potential dust inhalation.[6]
Handle the powder gently to avoid creating dust.[1][6]

. Solution Preparation:

Dissolving: When preparing solutions, slowly add the solvent to the weighed compound to
prevent splashing.[6]

Storage: Store the compound in a tightly sealed container at room temperature, protected
from light and moisture.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3-O-Methyl-
D-glucose-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399043#personal-protective-equipment-for-
handling-3-0-methyl-d-glucose-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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